2-(Aminomethyl)-4-hydroxybenzonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 2-(aminomethyl)-4-hydroxybenzonitrile
• InChI: InChI=1S/C8H8N2O/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3,11H,5,10H2
• InChI Key: GXDGAVSRKWLOIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CN)C#N

Description

2-(Aminomethyl)-4-hydroxybenzonitrile is a substituted benzonitrile derivative featuring an aminomethyl (-CH₂NH₂) group at the ortho position (C2) and a hydroxyl (-OH) group at the para position (C4) of the benzene ring. The molecular formula is C₈H₈N₂O, with a molecular weight of 148.16 g/mol. This compound combines the electron-withdrawing nitrile (-CN) group with hydrogen-bonding substituents (-OH and -CH₂NH₂), making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-4-hydroxybenzonitrile typically involves the following steps:

Nitration: The starting material, 4-hydroxybenzonitrile, undergoes nitration to introduce a nitro group at the desired position.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon (Pd/C).

Industrial Production Methods

In industrial settings, the production of 2-(Aminomethyl)-4-hydroxybenzonitrile may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-4-hydroxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4).

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Various electrophiles in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 2-(Aminomethyl)-4-hydroxybenzaldehyde.

Reduction: 2-(Aminomethyl)-4-hydroxybenzylamine.

Substitution: Derivatives with different functional groups replacing the amino group.

Scientific Research Applications

2-(Aminomethyl)-4-hydroxybenzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and as a building block for biologically active molecules.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-4-hydroxybenzonitrile involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological molecules, while the hydroxy group can participate in various biochemical reactions. These interactions can modulate the activity of enzymes and receptors, leading to specific biological effects.

Comparison with Similar Compounds

3-(Aminomethyl)benzonitrile

• Structure: Aminomethyl group at C3, nitrile at C1.
• Molecular Formula : C₈H₈N₂.
• Key Differences: The meta-positioned aminomethyl group reduces steric hindrance compared to the ortho-substituted target compound. This may enhance solubility in polar solvents due to reduced intramolecular hydrogen bonding .
• Applications : Used in synthesizing heterocyclic compounds for antimicrobial agents .

4-Aminobenzonitrile

• Structure: Amino (-NH₂) group at C4, nitrile at C1.
• Molecular Formula : C₇H₆N₂.
• Key Differences: Lacks the hydroxyl and aminomethyl groups, resulting in lower molecular weight (118.14 g/mol) and reduced hydrogen-bonding capacity. This simplifies reactivity, favoring nucleophilic substitution reactions at the nitrile group .
• Applications : Intermediate in dye and polymer chemistry .

Halogenated Derivatives

4-(Aminomethyl)-2-fluorobenzonitrile

• Structure: Fluorine at C2, aminomethyl at C4, nitrile at C1.
• Molecular Formula : C₈H₇FN₂.
• Key Differences : Fluorine’s electronegativity increases the compound’s stability against metabolic degradation compared to the hydroxyl group in the target compound. The molecular weight (150.15 g/mol) is slightly higher due to fluorine substitution .
• Applications: Potential use in CNS drug candidates due to enhanced blood-brain barrier penetration .

Heterocyclic and Substituted Derivatives

4-(2-Aminothiazol-4-yl)benzonitrile

• Structure: Aminothiazole ring at C4, nitrile at C1.
• Molecular Formula : C₁₀H₈N₃S.
• Key Differences: The aminothiazole moiety introduces a heterocyclic system, enabling π-π stacking interactions and enhanced binding to biological targets like kinases. This contrasts with the hydroxyl/aminomethyl groups in the target compound, which prioritize hydrogen bonding .
• Applications : Investigated in anticancer drug development .

4-[(4-Hydroxypyrimidin-2-yl)amino]benzonitrile

• Structure: Hydroxypyrimidinylamino group at C4, nitrile at C1.
• Molecular Formula : C₁₁H₉N₃O.
• Applications : Explored as a kinase inhibitor scaffold .

Salt Forms and Stability

4-(Aminomethyl)benzonitrile Hydrochloride

• Structure: Aminomethyl group at C4, nitrile at C1, hydrochloride salt.
• Molecular Formula : C₈H₈N₂·HCl.
• Key Differences : The hydrochloride salt improves aqueous solubility (critical for formulation) but may reduce thermal stability compared to the free base form of the target compound .
• Applications : Preferred in pharmaceutical synthesis for enhanced bioavailability .

Research Implications

The hydroxyl and aminomethyl groups in 2-(Aminomethyl)-4-hydroxybenzonitrile confer distinct advantages in hydrogen bonding and solubility over simpler analogs like 4-Aminobenzonitrile. However, halogenated derivatives (e.g., 2-fluoro analogs) or heterocyclic variants (e.g., aminothiazole) may offer superior metabolic stability or target affinity. Salt forms, such as hydrochloride derivatives, address formulation challenges but require stability testing .

Q & A

Basic Synthesis: What are the common synthetic routes for preparing 2-(Aminomethyl)-4-hydroxybenzonitrile?

The synthesis typically involves introducing the aminomethyl group onto a pre-functionalized benzonitrile scaffold. A two-step approach is often employed:

• Step 1 : Nitration or hydroxylation of a benzonitrile precursor to install the hydroxy group at the para position.
• Step 2 : Reductive amination or nucleophilic substitution to attach the aminomethyl group. For example, reacting 4-hydroxybenzonitrile with formaldehyde and ammonia under reductive conditions (e.g., NaBH₃CN) .
  Purity validation via GC or HPLC (>97.0% purity thresholds) is critical, as seen in analogous aminomethyl benzonitrile derivatives .

Advanced Synthesis: How can reaction conditions be optimized to improve yield and selectivity?

• Catalytic Systems : Use transition-metal catalysts (e.g., Pd or Cu) for cross-coupling reactions to install the aminomethyl group while minimizing side reactions.
• Protecting Groups : Protect the hydroxy group with tert-butyldimethylsilyl (TBS) ethers during amination to prevent undesired oxidation .
• Solvent Effects : Polar aprotic solvents (e.g., DMF or DMSO) enhance nucleophilicity in substitution reactions. Reaction monitoring via LC-MS ensures intermediate stability .

Basic Analytical Characterization: What methods are used to confirm the identity and purity of 2-(Aminomethyl)-4-hydroxybenzonitrile?

• HPLC/GC : Reverse-phase HPLC with C18 columns (mobile phase: acetonitrile/water + 0.1% TFA) or GC with flame ionization detection (FID) for purity assessment (>97.0%) .
• NMR : ¹H/¹³C NMR to verify substituent positions (e.g., hydroxy at C4, aminomethyl at C2). Aromatic protons appear δ 6.8–7.5 ppm, while the nitrile carbon resonates at ~δ 115 ppm .

Advanced Analytical Challenges: How are spectral overlaps resolved in structural elucidation?

• 2D NMR Techniques : HSQC and HMBC correlate proton-carbon couplings to distinguish overlapping aromatic signals.
• Computational DFT : Predict NMR chemical shifts and compare with experimental data to validate assignments (e.g., B3LYP/6-311+G(d,p) basis set) .
• High-Resolution MS : Accurately determine the molecular ion ([M+H]⁺) to rule out isobaric impurities .

Biological Activity: What methodologies assess the pharmacological potential of this compound?

• Enzyme Inhibition Assays : Screen against target enzymes (e.g., kinases or oxidases) using fluorescence-based kinetic assays. IC₅₀ values are calculated from dose-response curves .
• Cellular Uptake Studies : Radiolabel the compound (³H or ¹⁴C) to quantify intracellular accumulation in vitro .
• In Vivo Models : Evaluate bioavailability and toxicity in rodent models, prioritizing metabolites via LC-MS/MS .

Data Contradictions: How to resolve discrepancies in reported biological activities?

• Assay Standardization : Control variables like pH, temperature, and co-solvents (e.g., DMSO concentration ≤0.1% to avoid cytotoxicity) .
• Orthogonal Validation : Confirm activity using multiple assays (e.g., enzymatic vs. cell-based) and cross-reference with structurally similar compounds (e.g., 4-hydroxybenzaldehyde derivatives) .

Safety and Handling: What precautions are necessary for lab-scale handling?

• PPE : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods to minimize inhalation risks .
• Toxicity Mitigation : Acute toxicity (H302) mandates strict waste disposal protocols. Neutralize spills with activated carbon or vermiculite .

Stability and Storage: How does the compound degrade under varying conditions?

• Light Sensitivity : Store in amber vials at –20°C to prevent photodegradation of the hydroxy and nitrile groups.
• Hydrolytic Stability : Monitor via accelerated stability studies (40°C/75% RH for 4 weeks). Degradation products (e.g., carboxylic acids) are identified via LC-MS .

Computational Modeling: How can DFT predict reactivity and intermolecular interactions?

• Reactivity Sites : Calculate Fukui indices to identify nucleophilic (hydroxy group) and electrophilic (nitrile) centers .
• Hydrogen Bonding : Simulate crystal packing to predict solid-state stability, using software like Gaussian or ORCA .

Reaction Mechanism Studies: What techniques elucidate the aminomethylation mechanism?

• Kinetic Isotope Effects (KIE) : Compare reaction rates with deuterated vs. non-deuterated substrates to identify rate-determining steps.
• In Situ IR Spectroscopy : Track intermediate formation (e.g., imine or Schiff base) during reductive amination .